![molecular formula C6H3BrClN3 B1519342 2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine CAS No. 1150617-58-5](/img/structure/B1519342.png)
2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine
Overview
Description
2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine is a nitrogen-containing heterocyclic compound . It has a molecular weight of 232.47 . This compound is part of the pyrrolopyrazine family, which is known to exhibit various biological activities .
Synthesis Analysis
The synthesis of pyrrolopyrazine derivatives, including this compound, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrole ring and a pyrazine ring . The InChI code for this compound is 1S/C6H3BrClN3/c7-4-2-10-6-5 (11-4)3 (8)1-9-6/h1-2H, (H,9,10) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not clearly recognized .Scientific Research Applications
Regioselective Synthesis of Dipyrrolopyrazine Derivatives
- Overview : Research has demonstrated efficient methods for synthesizing dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives through regio-selective amination reactions of dihalo-pyrrolopyrazines, including 2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine. These protocols afford 2-amino- or 3-amino-pyrrolopyrazines, which are crucial for developing organic materials with potential optoelectronic applications due to their desirable optical and thermal properties.
- Applications : The synthesized pyrrolopyrazine scaffolds, particularly the 1,7-derivatives, show promise in optoelectronic devices, indicating the significance of this compound in the field of organic electronics.
- Reference : Puttavva Meti et al., 2017, RSC Advances
- Overview : Another study focused on the synthesis of pyrrolo[1,2-a]pyrazines derivatives from 2-bromo-5-methoxypyrazine and propargyl amines or ethers. These derivatives exhibited moderate in vitro anti-inflammatory effects, suggesting potential therapeutic applications.
- Applications : The anti-inflammatory activity of these pyrrolo[1,2-a]pyrazine derivatives, particularly compound 3c, highlights their potential as anti-inflammatory agents, contributing to the medicinal chemistry field.
- Reference : Y. Zhou et al., 2013, Advanced Materials Research
- Overview : Further research has explored the diversity-oriented synthesis of a chemical library based on a pyrrolo[1,2-a]pyrazine core, utilizing palladium-catalyzed direct C6 arylation with various aryl bromides. This approach allows for the introduction of diverse functional groups, expanding the utility of pyrrolo[1,2-a]pyrazines in chemical synthesis.
- Applications : The ability to decorate pyrrolo[1,2-a]pyrazines with various functional groups through a diversity-oriented approach broadens their application in synthesizing complex organic molecules with potential pharmaceutical and material science applications.
- Reference : Sujin Park et al., 2014, Tetrahedron
Safety and Hazards
Future Directions
Given the wide range of biological activities related to the pyrrolopyrazine scaffold, it is an attractive scaffold for drug discovery research . Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-4-2-10-6-5(11-4)3(8)1-9-6/h1-2H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKBKVPMFSIOUCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC(=CN=C2N1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201265071 | |
Record name | 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201265071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1150617-58-5 | |
Record name | 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1150617-58-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201265071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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